Cas no 1805527-31-4 (2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde
• CAS No: 1805527-31-4
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4886073
• Update Time: 2025-11-01

2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-1-6-4(3-14)7(8(11)12)5(10)2-13-6/h2-3,8H,1H2
• InChI Key： NXCGFFMPTCUYLS-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=C(C(F)F)C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.5
• Topological Polar Surface Area: 30

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1805527-31-4)

2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1805527-31-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloromethyl, difluoromethyl, and fluoropyridine functionalities, exhibits a range of potential applications in the development of novel drugs and chemical probes.

The molecular formula of 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde is C₉H₆ClF₃N₂O, and its molecular weight is approximately 236.60 g/mol. The presence of multiple functional groups, including the chloromethyl, difluoromethyl, and fluoropyridine moieties, imparts this compound with a high degree of chemical reactivity and biological activity. These features make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the use of fluorinated compounds in drug discovery has become increasingly prevalent due to their ability to enhance the pharmacological properties of lead compounds. The introduction of fluorine atoms can significantly alter the lipophilicity, metabolic stability, and binding affinity of a molecule. 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde, with its multiple fluorine substituents, offers a promising scaffold for the design and synthesis of new therapeutic agents.

The chloromethyl group in 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde provides an additional point of functionalization, allowing for the introduction of various substituents through nucleophilic substitution reactions. This versatility is particularly valuable in the context of drug discovery, where the ability to fine-tune the properties of a lead compound is crucial for optimizing its therapeutic potential.

The aldehyde functionality in this compound further expands its synthetic utility. Aldehydes are reactive intermediates that can participate in a wide array of chemical reactions, including condensations, reductions, and oxidations. These reactions can be leveraged to generate a diverse array of derivatives with tailored properties, making 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde a valuable starting material for combinatorial chemistry approaches.

In the realm of medicinal chemistry, 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has shown promise as a building block for the synthesis of small molecules with potential therapeutic applications. For instance, recent studies have explored its use in the development of inhibitors targeting specific enzymes involved in disease pathways. The unique combination of functional groups in this compound allows it to interact with biological targets in novel ways, potentially leading to the discovery of new drug candidates.

Beyond its applications in drug discovery, 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has also been investigated as a chemical probe for studying biological processes. Chemical probes are small molecules designed to modulate specific biological targets with high selectivity and potency. By using this compound as a scaffold, researchers can develop probes that provide insights into the function and regulation of key proteins and pathways within cells.

The synthesis of 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde typically involves multi-step procedures that leverage modern synthetic techniques and methodologies. One common approach involves the sequential introduction of the chloromethyl, difluoromethyl, and fluoropyridine functionalities onto a pyridine core. This process requires careful control over reaction conditions to ensure high yields and purity levels.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1805527-31-4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with a wide range of chemical reactivity and biological activity, making it an attractive candidate for the development of new drugs and chemical probes. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in driving innovation within the field.